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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761

An In-depth Technical Guide to 2,3-Dihydroxypropyl methacrylate

This technical guide provides comprehensive information on 2,3-Dihydroxypropyl
methacrylate, also known as glycerol monomethacrylate (GMMA), tailored for researchers,
scientists, and professionals in drug development.

Chemical Identification

Identifier Value

Chemical Name 2,3-Dihydroxypropyl methacrylate

Glycerol monomethacrylate, GMMA, Glycerin 1-
Synonyms methacrylate, Methacrylic acid 2,3-

dihydroxypropyl ester[1][2]

CAS Number 5919-74-4[1][2][3][4][5][6]

Molecular Formula C7H1204[1][2][3][4](5]

Molecular Weight 160.17 g/mol [1][2][4][5][6]

EINECS Number 227-642-6[1][2][3]

InChl Key QRIMLDXJAPZHJE-UHFFFAOYSA-N[5][6]
Canonical SMILES CC(=C)C(=0)OCC(CO)OJ[5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7721761?utm_src=pdf-interest
https://www.benchchem.com/product/b7721761?utm_src=pdf-body
https://www.benchchem.com/product/b7721761?utm_src=pdf-body
https://www.benchchem.com/product/b7721761?utm_src=pdf-body
https://www.lookchem.com/casno5919-74-4.html
https://www.chemicalbook.com/msds/2-3-dihydroxypropyl-methacrylate.htm
https://www.lookchem.com/casno5919-74-4.html
https://www.chemicalbook.com/msds/2-3-dihydroxypropyl-methacrylate.htm
https://www.chemical-suppliers.eu/enp/dihydroxypropyl-methacrylate-PX467849
https://polymer.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.benchchem.com/product/b035601
https://www.lookchem.com/casno5919-74-4.html
https://www.chemicalbook.com/msds/2-3-dihydroxypropyl-methacrylate.htm
https://www.chemical-suppliers.eu/enp/dihydroxypropyl-methacrylate-PX467849
https://polymer.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.lookchem.com/casno5919-74-4.html
https://www.chemicalbook.com/msds/2-3-dihydroxypropyl-methacrylate.htm
https://polymer.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.benchchem.com/product/b035601
https://www.lookchem.com/casno5919-74-4.html
https://www.chemicalbook.com/msds/2-3-dihydroxypropyl-methacrylate.htm
https://www.chemical-suppliers.eu/enp/dihydroxypropyl-methacrylate-PX467849
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.benchchem.com/product/b035601
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

2,3-Dihydroxypropyl methacrylate is classified as a hazardous substance. The following
table summarizes its hazard statements according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement
Skin Irritation H315: Causes skin irritation[7]
Eye Irritation H319: Causes serious eye irritation[7][8]

GHS Pictogram:
e GHSO07 (Exclamation Mark)
Signal Word: Warning[7]

Precautionary Statements:

Prevention: P264, P280[2][7]

Response: P305+P351+P338, P332+P313, P362+P364, P337+P313[7]

Storage: P405[2]

Disposal: P501[2]
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Caption: Logical flow from hazard identification to preventative and response measures.

Physical and Chemical Properties

Property Value
Physical State Liquid[5]
Hydrogen Bond Donor Count 2

Further physical and chemical data were not available in the provided search results.

First-Aid Measures

Detailed first-aid protocols are essential when working with 2,3-Dihydroxypropyl
methacrylate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b7721761?utm_src=pdf-body-img
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.benchchem.com/product/b7721761?utm_src=pdf-body
https://www.benchchem.com/product/b7721761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Protocol

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][7][9]

Wash off immediately with plenty of water for at
i least 15 minutes. Take off contaminated clothing
Skin Contact . .
and wash it before reuse. If skin irritation occurs,

get medical advice/attention.[7][9]

Clean mouth with water and drink plenty of

Ingestion
water afterwards.[9]

No specific information was available in the

Inhalation
search results.

Handling, Storage, and Exposure Control
Safe Handling and Storage Protocols

e Handling: Wear appropriate personal protective equipment (PPE), including protective
gloves, clothing, and eye/face protection.[2][9] Wash hands and any exposed skin thoroughly
after handling.[7][9] Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]

o Storage: Store in a cool, dark place under an inert atmosphere, between 2-8°C.[10] Keep
away from incompatible materials such as strong oxidizing agents and excess heat.[9]
Protect from light.[9] Store locked up.[2]

Exposure Control and Personal Protection

The following workflow outlines the necessary steps for ensuring personal safety when
handling 2,3-Dihydroxypropyl methacrylate.
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Handling Procedure

Start Handling

Wear Appropriate PPE

Personal Protective Equipment (PPE)

Protective Gloves Eye Protection (Goggles/Face Shield) Protective Clothing

Handle Chemical

Wash Hands Thoroughly

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Dihydroxypropyl methacrylate CAS number and
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721761#2-3-dihydroxypropyl-methacrylate-cas-
number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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